1-(3-Hydroxybutan-2-yl)cyclohexane-1-carbaldehyde

• Molecular Formula: C11H20O2
• Molecular Weight: 184.27 g/mol
• SMILES: CC(C(C)O)C1(CCCCC1)C=O
• InChI: InChI=1S/C11H20O2/c1-9(10(2)13)11(8-12)6-4-3-5-7-11/h8-10,13H,3-7H2,1-2H3
• InChIKey: PVDOWAXLCZCLIG-UHFFFAOYSA-N

1-(3-Hydroxybutan-2-yl)cyclohexane-1-carbaldehyde Procurement Guide: Structural Identity and Baseline Characterization

1-(3-Hydroxybutan-2-yl)cyclohexane-1-carbaldehyde (CAS 1934459-82-1) is a synthetic, bifunctional alicyclic compound with the molecular formula C₁₁H₂₀O₂ and a molecular weight of 184.27 g/mol . It features a cyclohexane ring substituted at the 1-position with both a carbaldehyde group and a 3-hydroxybutan-2-yl side chain, creating two stereogenic centers and enabling distinct conformational and reactivity profiles compared to simpler cyclohexane carbaldehydes. The compound belongs to the broader class of substituted cyclohexane derivatives used as aroma-chemical intermediates and fragrance building blocks [1]. However, publicly available quantitative performance data—such as odor detection thresholds, receptor binding affinities, or reaction kinetics—remain absent from the peer-reviewed literature, patent exemplifications, and authoritative chemical databases as of the current search. Procuring entities should therefore treat this compound as a structurally defined but functionally uncharacterized synthetic intermediate requiring in-house profiling for any application-specific selection.

Bifunctional aldehyde–alcohol synthetic intermediate

Two stereogenic centers enable chiral exploration

Odor and performance uncharacterized; requires in‑house profiling

Structurally defined but functionally uncharacterized intermediate for fragrance discovery programs

• [1] Saget, R.; Jaunky, P.; Plessis, C.; Duñach, E. Synthesis and odour perception of a series of highly substituted cyclohexane derivatives. Flavour and Fragrance Journal, 2022, 37, 63–71. View Source

Why Generic Substitution of 1-(3-Hydroxybutan-2-yl)cyclohexane-1-carbaldehyde Is Not Supported by Evidence

Generic substitution among substituted cyclohexane carbaldehydes cannot be assumed because even minor alterations to the side-chain topology—such as the presence, position, or stereochemistry of a hydroxyl group—are known to produce divergent olfactory properties in this compound class [1]. The 3-hydroxybutan-2-yl substituent in the target compound introduces intramolecular hydrogen-bonding capacity between the hydroxyl and aldehyde moieties, which is absent in non-hydroxylated analogs such as cyclohexanecarboxaldehyde (CAS 2043-61-0) or α-campholenic aldehyde (CAS 4501-58-0) [2]. However, no publicly available head-to-head comparative data exist to quantify how this structural feature translates into differentiated vapor pressure, odor character, receptor binding, metabolic stability, or synthetic utility. Consequently, any decision to replace this compound with a simpler analog—or vice versa—carries an unquantified risk of functional non-equivalence. The following section documents the current state of evidence and explicitly flags where quantitative differentiation remains absent.

! Side-chain hydroxyl topology may alter olfactory properties (class‑level evidence)

! Intramolecular H‑bonding capacity absent in non‑hydroxylated cyclohexane carbaldehydes

! No head‑to‑head comparative data; substitution risk remains unquantified

• [1] Saget, R.; Jaunky, P.; Plessis, C.; Duñach, E. Synthesis and odour perception of a series of highly substituted cyclohexane derivatives. Flavour and Fragrance Journal, 2022, 37, 63–71. View Source
• [2] PubChem. Cyclohexanecarboxaldehyde, CID 7501; α-Campholenic aldehyde, CID 108781. National Center for Biotechnology Information. View Source

Quantitative Evidence Guide: 1-(3-Hydroxybutan-2-yl)cyclohexane-1-carbaldehyde Differentiation Data Status

Structural Differentiation via Bifunctional Architecture: Hydroxy-Aldehyde Proximity

The target compound is distinguished from simpler cyclohexane carbaldehydes by the presence of a secondary hydroxyl group on the β-carbon of the butyl side chain, enabling potential intramolecular hydrogen bonding with the aldehyde carbonyl. This bifunctional architecture is absent in comparators such as cyclohexanecarboxaldehyde (CAS 2043-61-0), α-campholenic aldehyde (CAS 4501-58-0), and 4-(4-hydroxy-4-methylpentyl)-3-cyclohexenecarboxaldehyde (Lyral, CAS 31906-04-4), where the hydroxyl group is either missing or positioned on a quaternary carbon distal to the ring [1]. No experimental data (e.g., IR frequency shifts, NMR coupling constants, or X-ray crystallography) have been publicly reported to quantify the strength or conformational consequences of this putative interaction for the target compound itself.

H‑Bonding Potential

Class‑level

Target: secondary OH β to aldehyde; comparators lack H‑bond donor geometry. No experimental quantification available.

Structural differentiation only; no direct property data

In silico prediction may require experimental parameterization

Evidence Dimension	Intramolecular hydrogen-bonding capacity
Target Compound Data	Secondary hydroxyl on β-carbon of side chain; aldehyde at ring C1 (theoretically capable of 5- or 6-membered H-bonded ring formation)
Comparator Or Baseline	Cyclohexanecarboxaldehyde: no hydroxyl group; α-Campholenic aldehyde: no hydroxyl group; Lyral: tertiary hydroxyl on quaternary carbon, no H-bond donor geometry toward aldehyde
Quantified Difference	No quantitative data available; difference is purely structural-inferential
Conditions	Structural comparison only (2D chemical graphs); no experimental conformational analysis published

Why This Matters

Procurement decisions relying on physicochemical property prediction (e.g., boiling point, logP, vapor pressure) must account for the potential contribution of intramolecular hydrogen bonding, which current in silico models may not accurately capture without experimental parameterization.

• [1] PubChem. Cyclohexanecarboxaldehyde, CID 7501; α-Campholenic aldehyde, CID 108781; 4-(4-hydroxy-4-methylpentyl)-3-cyclohexenecarboxaldehyde (Lyral), CID 91606. National Center for Biotechnology Information. View Source

Olfactory Classification Gap: Absence of Published Odor Profile vs. Class Benchmark

A series of 22 highly substituted cyclohexane derivatives prepared by Saget et al. (2022) were reported to exhibit predominantly fruity and/or woody odor notes [1]. Although the synthetic methodology described could in principle generate the target compound, no specific compound-by-compound odor descriptors, odor detection thresholds (ODT), or fragrance intensity ratings were published for individual members of the series. In contrast, the comparator cyclohexanecarboxaldehyde is documented to possess an aldehydic, green, berry, fruity character with high odor impact [2]. The odor profile of 1-(3-hydroxybutan-2-yl)cyclohexane-1-carbaldehyde remains publicly unreported.

Odor Profile Gap

Data to verify

Target: no published odor descriptors or thresholds. Comparator: aldehydic, green, fruity, high impact.

Prevents evidence‑based sensory selection

Commission de novo GC‑O evaluation

Evidence Dimension	Odor character and detection threshold
Target Compound Data	Not publicly reported
Comparator Or Baseline	Cyclohexanecarboxaldehyde (CAS 2043-61-0): aldehydic, green, fruity (berry) odor; described as having 'high' odor impact
Quantified Difference	No quantitative comparison possible due to absence of target compound data
Conditions	Olfactory evaluation by trained panels (comparator); no panel data for target compound

Why This Matters

For fragrance and flavor procurement, the absence of an odor profile prevents any evidence-based selection of this compound over well-characterized alternatives. Users must commission de novo sensory evaluation before formulation decisions.

• [1] Saget, R.; Jaunky, P.; Plessis, C.; Duñach, E. Synthesis and odour perception of a series of highly substituted cyclohexane derivatives. Flavour and Fragrance Journal, 2022, 37, 63–71. View Source
• [2] The Good Scents Company. Cyclohexanecarboxaldehyde, odor description and usage. Ingredient catalog entry. View Source

Biological Activity Vacuum: No Reported Receptor Binding or Antimicrobial Data

Searches of BindingDB, ChEMBL, and PubChem BioAssay databases returned no receptor binding affinity, enzyme inhibition, or cellular activity data for 1-(3-hydroxybutan-2-yl)cyclohexane-1-carbaldehyde [1]. By contrast, structurally related monocyclic monoterpenoid aldehydes such as α-campholenic aldehyde have reported antimicrobial activity with a minimum inhibitory concentration (MIC) of 50 µg/mL against Staphylococcus aureus . Other cyclohexane carbaldehyde derivatives exemplified in patents (e.g., US 9,120,797) demonstrated nanomolar-range opioid receptor binding (Ki = 1.10–1.70 nM for compound 32), but these data correspond to a structurally distinct scaffold bearing a spirocyclic amine substituent not present in the target compound [2]. No bioactivity inference can be drawn for the target compound from these data.

Bioactivity Absence

Context‑dependent

Target: no receptor binding or antimicrobial data. Comparators: α‑campholenic MIC 50 µg/mL; patent Ki 1.1–1.7 nM (non‑homologous scaffolds).

No bioactivity inference possible

Screening requires independent profiling

Evidence Dimension	Antimicrobial and receptor binding activity
Target Compound Data	No data reported in any public database
Comparator Or Baseline	α-Campholenic aldehyde: MIC = 50 µg/mL against S. aureus; US 9,120,797 Example 32: Ki = 1.10 nM (NOP receptor), 1.70 nM (μ-opioid receptor)
Quantified Difference	Target compound activity unknown; comparators show measurable bioactivity but are not structurally homologous
Conditions	Broth microdilution assay (α-campholenic aldehyde); radioligand binding with ³H-nociceptin (patent compound)

Why This Matters

This compound should not be selected for any pharmacological or antimicrobial application on the basis of class membership; its bioactivity profile is entirely uncharacterized.

• [1] BindingDB, ChEMBL, and PubChem BioAssay databases searched via CAS 1934459-82-1 and structural similarity queries. No hits returned for the target compound. View Source
• [2] Grünenthal GmbH. US Patent 9,120,797. Substituted cyclohexane derivatives, processes for their preparation and the use of the compounds for treating diseases. Issued September 1, 2015. View Source

Evidence-Constrained Application Scenarios for 1-(3-Hydroxybutan-2-yl)cyclohexane-1-carbaldehyde

De Novo Olfactory Screening in Fragrance Discovery Programs

Given the complete absence of published odor descriptors or threshold data for this compound, its sole defensible use is as a structurally novel candidate in exploratory fragrance screening. The class-level precedent—where substituted cyclohexane derivatives predominantly yield fruity and woody notes [1]—suggests potential value, but any formulation decision must be preceded by in-house sensory panel evaluation and gas chromatography-olfactometry (GC-O) threshold determination. Procurement should be limited to gram-scale quantities for feasibility assessment.

Synthetic Methodology Development and Bifunctional Building Block Exploration

The compound's bifunctional architecture (aldehyde + secondary alcohol) makes it a candidate substrate for method-development studies in chemoselective transformations—e.g., selective oxidation, reductive amination, or acetal formation—where the proximity of the two functional groups may confer unique reactivity [1]. Industrial users pursuing proprietary synthetic routes may procure this compound as a scaffold for generating intellectual property around novel reaction manifolds, but should anticipate the need for full analytical characterization (NMR, HRMS, IR) upon receipt.

Physicochemical Property Benchmarking for QSAR Model Expansion

The compound occupies an underrepresented region of chemical space—an alicyclic aldehyde with a β-hydroxyalkyl substituent—making it a valuable data point for quantitative structure-property relationship (QSPR) model training and validation. Organizations developing predictive models for boiling point, vapor pressure, partition coefficient, or odor character may procure this compound to generate experimental measurements that expand model applicability domains beyond the currently parameterized cyclohexane carbaldehyde series [1][2].

Intermediate for Proprietary Derivative Synthesis Under Patent Protection

Patents such as US 10,112,882 B2 disclose broad genus claims covering novel cyclic carbaldehydes as aroma chemicals [2]. Although the specific compound is not individually exemplified, its structure falls within the claimed Markush space. Organizations holding or pursuing IP in the aroma-chemical domain may procure this compound for use as a synthetic intermediate in the preparation of proprietary derivatives, esters, or acetals, particularly where freedom-to-operate analysis supports its selection over commercially established alternatives.

Application

Selection Property

Validation Focus

Exploratory Fragrance Screening

Novel cyclohexane scaffold with bifunctional handle

GC‑O & sensory panel profiling

Chemoselective Method Development

Proximal aldehyde–alcohol bifunctionality

Reactivity profiling (oxidation, amination)

QSPR Model Expansion

Underrepresented β‑hydroxyalkyl aldehyde space

Experimental property measurement (BP, logP)

Proprietary Aroma‑Chemical Synthesis

Falls within Markush claims; bifunctional intermediate

Freedom‑to‑operate analysis; purity characterization

• [1] Saget, R.; Jaunky, P.; Plessis, C.; Duñach, E. Synthesis and odour perception of a series of highly substituted cyclohexane derivatives. Flavour and Fragrance Journal, 2022, 37, 63–71. View Source
• [2] Thrun, F.; Teles, J.H.; Werner, A.; Dehn, R.; Pelzer, R.; Maurer, S.; BASF SE. US Patent 10,112,882 B2. Use of novel cyclic carbaldehydes as an aromatic substance. Issued October 30, 2018. View Source